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Compound of Interest

Compound Name: 4-(Dimethylamino)phenol

Cat. No.: B184034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis,

biological activity, and safety information for 4-(Dimethylamino)phenol, a compound of

significant interest in toxicology and as a chemical reagent.

Physicochemical Properties
4-(Dimethylamino)phenol is a colorless to pale yellow crystalline solid.[1] It is soluble in

organic solvents like ethanol, ether, and dichloromethane.[1] Key quantitative physicochemical

properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 619-60-3 [1][2][3]

Molecular Formula C₈H₁₁NO [1][3]

Molecular Weight 137.18 g/mol [2][3]

Melting Point
76-77 °C or 138-141 °C

(values vary by source)
[1][3]

Boiling Point 260 °C [2][3]

Density 1.089 g/cm³ [2][3]

Flash Point 136 °C [2][3]

pKa (Strongest Acidic) 10.33 [NA]

pKa (Strongest Basic) 5.92 [NA]

Vapor Pressure 0.00789 mmHg at 25°C [1]

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the unambiguous identification and

characterization of 4-(Dimethylamino)phenol.

¹H-NMR (300 MHz, MeOD): δ 6.80 (d, J=6.9Hz, 2H), 6.71 (d, J=6.9Hz, 2H), 2.79 (s, 6H).[4]

Mass Spectrometry (MS): m/z 138 (M⁺+H).[4]

Infrared (IR) Spectroscopy: An evaluated infrared reference spectrum is available through

the Coblentz Society and can be viewed via the NIST WebBook.[5] The digitized version of

the spectrum is not currently available.[5]

Synthesis
A common method for the synthesis of 4-(Dimethylamino)phenol is via the reductive

amination of 4-aminophenol.
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Experimental Protocol: Synthesis of 4-
(Dimethylamino)phenol[4]
This protocol details the synthesis from 4-aminophenol hydrochloride.

Materials:

4-Aminophenol hydrochloride

Methanol

Formaldehyde solution

Sodium borohydride

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Sodium sulfate

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Dissolve 4-aminophenol hydrochloride (1.33 g, 9.14 mmol) in a mixture of methanol (30 ml)

and formaldehyde (9 ml) at 0 °C.

Slowly add sodium borohydride (3.50 g, 93 mmol) to the reaction solution.

Stir the solution for an additional hour at 0 °C.

Quench the reaction by adding water (30 ml).

Extract the product with ethyl acetate (3 x volumes).
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Wash the combined organic layers with brine.

Dry the organic layer over sodium sulfate.

Concentrate the solution under reduced pressure to obtain the crude product.

Purify the residue by silica gel column chromatography, eluting with a mixture of hexane and

ethyl acetate (2:1) to yield the final product as a crystalline solid (780 mg, 62.4% yield).
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Synthesis Workflow for 4-(Dimethylamino)phenol
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Caption: Synthesis workflow for 4-(Dimethylamino)phenol.
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Biological Activity and Applications
4-(Dimethylamino)phenol is most notably recognized for its use as a potent and rapid-acting

antidote for cyanide poisoning.[3][6] It has also demonstrated efficacy in treating hydrogen

sulfide toxicity.[3]

Mechanism of Action in Cyanide Antidote Therapy
The primary mechanism of action of 4-(Dimethylamino)phenol in cyanide poisoning is the

induction of methemoglobinemia.[3][7] Cyanide exerts its toxicity by binding to the ferric (Fe³⁺)

ion in cytochrome c oxidase, inhibiting cellular respiration. 4-(Dimethylamino)phenol
accelerates the oxidation of the ferrous (Fe²⁺) ion in hemoglobin to the ferric (Fe³⁺) state,

forming methemoglobin.[6][7] Methemoglobin has a high affinity for cyanide, sequestering it

from cytochrome c oxidase and forming the less toxic cyanomethemoglobin. This allows

cellular respiration to resume. This treatment is typically followed by the administration of

sodium thiosulfate, which facilitates the conversion of cyanide to the readily excretable

thiocyanate.[3]
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Mechanism of 4-(Dimethylamino)phenol as a Cyanide Antidote
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Caption: Signaling pathway of cyanide antidote action.
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Effects on Cellular Metabolism
In addition to its role as an antidote, research has shown that 4-(Dimethylamino)phenol can

impact cellular metabolism. It has been observed to increase extracellular lactate

dehydrogenase (LDH), an indicator of cell membrane damage, without significantly affecting

gluconeogenesis.[1][2] A decrease in ATP content is only observed once the cell membrane

becomes permeable to LDH.[1][2] The toxicity of 4-(Dimethylamino)phenol is associated with

its reaction with glutathione, leading to the formation of covalent complexes that can impair

cellular function.[1]

Cellular Effects of 4-(Dimethylamino)phenol
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Caption: Workflow of cellular metabolic effects.

Safety and Handling
4-(Dimethylamino)phenol is a hazardous substance and should be handled with appropriate

safety precautions.
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Hazard Statements:

H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8][9]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

P264: Wash skin thoroughly after handling.[9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[9]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[9]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[9]

Store in a cool, dry, well-ventilated area away from incompatible substances and sources of

ignition.[9] Long-term storage at -20°C is recommended.[9] Always consult the full Safety Data

Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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